3,3-Dimethyl-1-(5-methylpiperidin-3-yl)urea

• Molecular Formula: C9H19N3O
• Molecular Weight: 185.27 g/mol
• SMILES: CC1CC(CNC1)NC(=O)N(C)C
• InChI: InChI=1S/C9H19N3O/c1-7-4-8(6-10-5-7)11-9(13)12(2)3/h7-8,10H,4-6H2,1-3H3,(H,11,13)
• InChIKey: CMIKPFYGJOMLRA-UHFFFAOYSA-N

3,3-Dimethyl-1-(5-methylpiperidin-3-yl)urea: Chemical Identity and Specifications

3,3-Dimethyl-1-(5-methylpiperidin-3-yl)urea (CAS 1699409-39-6) is a substituted urea featuring a 5-methylpiperidine core with a geminal dimethyl group on the urea nitrogen . Its molecular formula is C₉H₁₉N₃O and its molecular weight is 185.27 g/mol . It is commercially supplied as a research chemical with a standard purity of 95%, accompanied by batch-specific QC documentation including NMR, HPLC, or GC .

Certified Identity Batch-specific NMR, HPLC, or GC data confirm structural integrity.

Documented Purity Standardized purity profile with per-batch QC supports reproducible research workflows.

Defined Scaffold The 5-methylpiperidine urea core provides a well-defined starting point for lead optimization.

Procurement Risk of Generic Piperidine-Urea Substitution

In the absence of robust published pharmacological data, the procurement risk for 3,3-dimethyl-1-(5-methylpiperidin-3-yl)urea lies in its precise isomerism and substitution pattern. Even seemingly minor structural modifications among piperidine-urea derivatives can lead to substantial differences in biological activity and physicochemical properties [1]. Interchanging isomers, such as regioisomeric 1,1-dimethyl variants or N-aryl substituted analogs, without confirmatory analytical and biological validation introduces uncontrolled variables that can undermine the reproducibility of chemical biology experiments and lead development campaigns [1].

Regioisomeric shift 1,1-dimethyl or N-aryl analogs may alter target binding and selectivity profiles, introducing uncontrolled variables.

Undocumented quality Generic piperidine-ureas from non-specialist suppliers often lack batch QC data, which can undermine experimental reproducibility.

Subtle scaffold effects Minor substitution changes on the urea core may shift sEH or UT-B activity, requiring experimental re-validation.

• [1] Hong C. Shen et al. Discovery of 3,3-disubstituted piperidine-derived trisubstituted ureas as highly potent soluble epoxide hydrolase inhibitors. Bioorganic & Medicinal Chemistry Letters, 2009, 19, 5314-5320. View Source

Quantitative Differentiation Guide

Certified Identity and Purity vs. Uncharacterized Analogs

The primary verifiable differentiation for this compound lies in its commercially certified identity and purity. Bidepharm supplies 3,3-dimethyl-1-(5-methylpiperidin-3-yl)urea at a standard purity of 95%, with batch-specific QC data (NMR, HPLC, GC) available to confirm structural integrity . In contrast, many closely related analogs from non-specialist suppliers lack this level of documented quality assurance, representing a significant risk for experimental reproducibility .

Certified QC Data

Data to verify

Target: 95% purity, batch QC (NMR, HPLC, GC). Comparator: unspecified analogs often lack analytical documentation.

Supports procurement confidence for reproducible studies.

QC data per batch; verify certificate for specific lot.

Evidence Dimension	Certified Purity and Batch-Specific QC Availability
Target Compound Data	95% purity; QC data (NMR, HPLC, GC) provided per batch
Comparator Or Baseline	Unspecified analogs from general chemical suppliers often provided without detailed analytical documentation
Quantified Difference	Not quantifiable as a single value; represents a binary differentiation in the provision of QC data.
Conditions	Commercial procurement from Bidepharm

Why This Matters

For researchers, documented purity and identity are critical for result reproducibility and for meeting the characterization standards of peer-reviewed journals.

Conformational Rigidity Measured by Rotatable Bonds

Based on computed properties, 3,3-dimethyl-1-(5-methylpiperidin-3-yl)urea possesses a single rotatable bond . This indicates a higher degree of conformational pre-organization compared to many flexible urea-based screening compounds, which may contribute to improved binding entropy upon target engagement, though direct target-specific data are lacking. For instance, the commercially available analog 1-(3-methoxyphenyl)-3-(5-methylpiperidin-3-yl)urea (PubChem CID 107585261) has three rotatable bonds, illustrating a clear structural difference in flexibility [1].

Rotatable Bonds

Class-level

Target: 1 rotatable bond. Comparator (1-(3-methoxyphenyl) analog): 3 rotatable bonds.

Lower flexibility may support crystallization and entropic binding contribution.

Computed property; does not guarantee target engagement.

Evidence Dimension	Number of Rotatable Bonds (conformational flexibility)
Target Compound Data	1 rotatable bond
Comparator Or Baseline	1-(3-methoxyphenyl)-3-(5-methylpiperidin-3-yl)urea: 3 rotatable bonds
Quantified Difference	The target compound has 2 fewer rotatable bonds, indicating significantly lower conformational flexibility.
Conditions	Computed molecular property (PubChem/chemical databases)

Why This Matters

Lower numbers of rotatable bonds are often associated with better oral bioavailability and higher probability of successful crystallization, which is advantageous for both medicinal chemistry optimization and structural biology studies.

• [1] PubChem. Compound summary for 1-(3-Methoxyphenyl)-3-(5-methylpiperidin-3-yl)urea, CID 107585261. Accessed 2026. View Source

Scaffold Similarity to Potent sEH Inhibitors

The compound's structure places it within the class of 3,3-disubstituted piperidine-derived trisubstituted ureas, a scaffold known to produce highly potent soluble epoxide hydrolase (sEH) inhibitors. A closely related research compound, entA-2b, demonstrated an sEH IC₅₀ of <1 nM in both human and rat assays [1]. No direct comparative data exist for 3,3-dimethyl-1-(5-methylpiperidin-3-yl)urea, but its shared core scaffold implies a potential for similar target engagement, distinguishing it from other urea-based chemotypes with different core structures [1].

sEH Scaffold Reference

Class-level

Target: no direct data. Reference analog entA-2b reported potent sEH inhibition (IC₅₀ reference).

Scaffold alignment supports sEH-targeted SAR exploration.

Direct sEH activity requires experimental confirmation.

Evidence Dimension	sEH inhibitory potency
Target Compound Data	No direct sEH data available.
Comparator Or Baseline	Compound entA-2b (a 3,3-disubstituted piperidine urea): sEH IC₅₀ (human) <1 nM, IC₅₀ (rat) <1 nM
Quantified Difference	Not quantifiable; inference based on scaffold similarity.
Conditions	In vitro enzyme inhibition assays, as reported by Shen et al., 2009

Why This Matters

For laboratories investigating sEH biology, procuring a compound from this specific chemotype may be crucial for generating novel analogs, even if the unmodified parent compound itself has not been fully profiled.

• [1] Hong C. Shen et al. Discovery of 3,3-disubstituted piperidine-derived trisubstituted ureas as highly potent soluble epoxide hydrolase inhibitors. Bioorganic & Medicinal Chemistry Letters, 2009, 19, 5314-5320. View Source

Potential for Urea Transporter Inhibition

Piperidine-urea derivatives have been identified as a chemotype capable of inhibiting urea transporters (UT). High-throughput screening data within ChEMBL indicates that certain analogs can inhibit rat UT-B with an IC₅₀ around 900 nM [1]. While the specific IC₅₀ of 3,3-dimethyl-1-(5-methylpiperidin-3-yl)urea is not reported, its core structure aligns with this active class. This chemotype-level activity provides a rationale for selecting this compound over urea derivatives lacking a piperidine core, which are less likely to exhibit UT inhibition [1].

UT-B Chemotype Reference

Class-level

Target: no direct data. Reference analog CHEMBL4545692 reported UT-B IC₅₀ ~900 nM.

Piperidine-urea chemotype suggests UT-B probe potential.

Requires validation in UT-B functional assay.

Evidence Dimension	Urea Transporter-B (UT-B) inhibition
Target Compound Data	No direct UT-B data available.
Comparator Or Baseline	A piperidine-aryl urea analog (CHEMBL4545692): IC₅₀ = 900 nM against rat UT-B
Quantified Difference	Not quantifiable; inference based on chemotype classification.
Conditions	In vitro inhibition of urea transport in MDCK cells expressing rat UT-B, 30 min incubation

Why This Matters

This information positions the compound as a potential starting point for medicinal chemistry programs focused on developing novel diuretics that target urea transporters, a mechanism distinct from traditional diuretics.

• [1] BindingDB. Entry for CHEMBL4545692, BDBM50512247. Inhibition of rat UT-B. Curated by ChEMBL. Accessed 2026. View Source

Recommended Research Applications

Medicinal Chemistry: Lead Optimization of sEH Inhibitors

Procure this compound as a central scaffold for a structure-activity relationship (SAR) study aimed at developing novel soluble epoxide hydrolase (sEH) inhibitors. The 3,3-disubstituted piperidine urea core has a strong precedent for achieving picomolar potency, as demonstrated by compound entA-2b . Systematic variation of the 5-methylpiperidine and the N'-substituent on this scaffold could yield novel, patentable chemical matter.

Chemical Biology: Urea Transporter Probe Development

Utilize 3,3-dimethyl-1-(5-methylpiperidin-3-yl)urea as a starting point for designing chemical probes to study urea transporter (UT) function. The piperidine-urea chemotype is associated with UT-B inhibition, with IC₅₀ values in the sub-micromolar range . The compound's well-defined structure and vendor-certified purity make it a reliable intermediate for synthesizing a focused library of urea transporter inhibitors.

Computational Chemistry: Conformational Analysis and Docking

Given its limited flexibility (only one rotatable bond), this compound serves as an excellent test case for computational studies such as molecular docking, pharmacophore modeling, or free-energy perturbation calculations. Its rigidity simplifies the sampling of conformational space, unlike the more flexible analog 1-(3-methoxyphenyl)-3-(5-methylpiperidin-3-yl)urea, allowing for more reliable in silico predictions against targets like sEH or urea transporters .

Analytical Chemistry: Certified Reference Standard Use

Procurement from Bidepharm provides access to 95% pure material with batch-specific QC data (NMR, HPLC, GC) . This documented purity profile makes the compound suitable for use as an analytical reference standard in HPLC or LC-MS method development for quantifying piperidine-urea derivatives in biological matrices or reaction mixtures.

Application

Selection Property

Validation Focus

sEH inhibitor lead optimization

3,3-disubstituted piperidine-urea core

sEH enzyme inhibition assay

Urea transporter probe development

Piperidine-urea chemotype (UT-B association)

UT-B functional inhibition in cell model

Computational docking studies

Low conformational flexibility (1 rotatable bond)

Reproducible docking pose sampling

Analytical reference standard use

Documented batch-specific QC data

HPLC/LC-MS method calibration